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Compound of Interest

Compound Name: 3-bromopentan-2-one

Cat. No.: B1277478 Get Quote

An In-depth Technical Guide on the Physical Properties of 3-Bromopentan-2-one

Introduction
3-Bromopentan-2-one is a halogenated ketone with the molecular formula C₅H₉BrO.[1] Its

structure, featuring a bromine atom at the alpha position to the carbonyl group, makes it a

versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical

industries.[1] The presence of both a reactive bromine atom and a carbonyl group allows for a

variety of chemical transformations.[1] This guide provides a comprehensive overview of the

known physical and chemical properties of 3-bromopentan-2-one, details on its synthesis, and

comparisons with structurally similar compounds.

Physicochemical Properties
Quantitative data on the physical properties of 3-bromopentan-2-one is sparse in publicly

available literature. While some properties have been calculated, experimentally determined

values for key characteristics such as boiling and melting points are not readily available.[1][2]

[3]

General and Computed Properties
The following table summarizes the available general and computationally derived properties of

3-bromopentan-2-one.
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Property Value Source

Molecular Formula C₅H₉BrO [1][4]

Molecular Weight 165.03 g/mol [1][4][5]

CAS Number 815-48-5 [1][3][4]

Appearance Not specified

Odor Not specified

XLogP3 1.7 [5][6]

Hydrogen Bond Donor Count 0 [6]

Hydrogen Bond Acceptor

Count
1 [6]

Rotatable Bond Count 2 [4][6]

Exact Mass 163.98368 Da [5][6]

Monoisotopic Mass 163.98368 Da [4]

Topological Polar Surface Area 17.1 Å² [4]

Heavy Atom Count 7 [4][6]

Complexity 70.5 [4][6]

Experimentally Determined Physical Properties
As of the latest available data, specific experimental values for the following physical properties

of 3-bromopentan-2-one have not been published.
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Property Value

Melting Point Not available[2][3]

Boiling Point Not available[2][5]

Density Not available[2]

Refractive Index Not available[2]

Solubility

While not explicitly stated for 3-bromopentan-2-

one, ketones with up to five carbon atoms are

generally moderately soluble in water due to the

polarity of the carbonyl group.[7][8] Solubility in

common organic solvents is expected to be

high.[7]

Comparison with Structurally Similar Compounds
To provide context for the expected physical properties of 3-bromopentan-2-one, the following

table compares it with its parent ketone, pentan-2-one, and the related alkyl halide, 3-

bromopentane.

Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL)

Refractive
Index
(n20/D)

3-

Bromopentan

-2-one

C₅H₉BrO 165.03 Not available Not available Not available

Pentan-2-one C₅H₁₀O 86.13 102 0.8062 1.3903

3-

Bromopentan

e

C₅H₁₁Br 151.04 118-119 1.216 at 25°C 1.445

Data for Pentan-2-one sourced from[1]. Data for 3-Bromopentane sourced from[1][9][10][11].
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The presence of the bromine atom in 3-bromopentan-2-one significantly increases its

molecular weight compared to pentan-2-one. Generally, for organic compounds, an increase in

molecular weight and the presence of a polar halogen atom lead to stronger intermolecular

forces (dipole-dipole interactions and London dispersion forces), which would be expected to

result in a higher boiling point than that of pentan-2-one.[7][8][12]

Experimental Protocols
Synthesis of 3-Bromopentan-2-one
The most common method for the synthesis of 3-bromopentan-2-one is the acid-catalyzed

electrophilic α-bromination of 2-pentanone.[1]

Reaction:

CH₃CH₂CH₂C(O)CH₃ + Br₂ --(H⁺)--> CH₃CH₂CH(Br)C(O)CH₃ + HBr

Detailed Methodology:

Materials: 2-pentanone, bromine, a suitable acid catalyst (e.g., hydrobromic acid or acetic

acid), and a solvent (e.g., dichloromethane or acetic acid).[1]

Procedure:

Dissolve 2-pentanone in the chosen solvent in a reaction flask equipped with a dropping

funnel and a stirrer.

Add the acid catalyst to the solution.

Slowly add a solution of bromine in the same solvent from the dropping funnel to the

stirred solution of 2-pentanone. The reaction is typically carried out at room temperature or

with gentle heating.

The reaction progress can be monitored by the disappearance of the bromine color.

After the reaction is complete, the mixture is typically washed with an aqueous solution of

a reducing agent (e.g., sodium bisulfite) to remove any unreacted bromine, followed by

washing with water and brine.
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The organic layer is then dried over an anhydrous drying agent (e.g., magnesium sulfate

or sodium sulfate).

The solvent is removed by rotary evaporation.

The crude 3-bromopentan-2-one can be purified by fractional distillation under reduced

pressure.

Note: The choice of solvent can significantly impact the reaction's efficiency. Polar aprotic

solvents like dichloromethane are often used.[1] Acetic acid can serve as both a solvent and a

proton source.[1]

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 3-bromopentan-2-
one from 2-pentanone.

Caption: Synthesis workflow for 3-bromopentan-2-one.

Logical Relationship of Reactivity
The structure of 3-bromopentan-2-one contains two key reactive sites: the electrophilic carbon

of the carbonyl group and the carbon atom bonded to the bromine, which is susceptible to

nucleophilic attack.

Caption: Key reactive sites of 3-bromopentan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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